8-(1,3-Benzodioxol-5-ylcarbonyl)-4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]methanone
• InChI: InChI=1S/C22H23FN2O6S/c1-15-12-17(3-4-18(15)23)32(27,28)25-10-11-31-22(25)6-8-24(9-7-22)21(26)16-2-5-19-20(13-16)30-14-29-19/h2-5,12-13H,6-11,14H2,1H3
• InChI Key: PBKDJIIVYIRHQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)C4=CC5=C(C=C4)OCO5)F
• Molecular Formula: C22H23FN2O6S
• Molecular Weight: 462.5 g/mol

Description

8-(1,3-Benzodioxol-5-ylcarbonyl)-4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C22H23FN2O6S and its molecular weight is 462.49. The purity is usually 95%.
BenchChem offers high-quality 8-(1,3-Benzodioxol-5-ylcarbonyl)-4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(1,3-Benzodioxol-5-ylcarbonyl)-4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antihypertensive Activity

A study on the synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones substituted with various groups showed potential as antihypertensive agents. The research focused on examining alpha-adrenergic blockers' effects, with some compounds showing promise in lowering blood pressure without significant orthostatic hypotension potential (Caroon et al., 1981).

Anticonvulsant Agents

Another study synthesized 8-amino-1,3-diazaspiro[4.5]decane-2,4-dione derivatives to explore their structure-activity relationship for anticonvulsant activity. Several compounds exhibited significant protective effects against seizures in maximal electroshock seizure tests, highlighting their potential as anticonvulsant agents (Madaiah et al., 2012).

Supramolecular Outcomes of Fluorination

Research into the fluorination of cyclohexane-5-spirohydantoin derivatives revealed insights into intermolecular interactions and their cooperative effects. This study highlights the role of fluorine atoms in enhancing the strength of intermolecular interactions, contributing to the understanding of molecular architecture and potential pharmaceutical applications (Simić et al., 2021).

NMR Spectroscopy for Configuration Assignment

A study utilized NMR spectroscopy to analyze the relative configuration of various 1,4-diazaspiro[4.5]decanes and related compounds. This research provides valuable insights into the structural analysis and characterization of spiro compounds, which is crucial for their application in medicinal chemistry (Guerrero-Alvarez et al., 2004).